4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide

• IUPAC Name: 4-[(4-thiophen-2-yl-1,3-thiazol-2-yl)amino]benzoic acid;hydrobromide
• InChI: InChI=1S/C14H10N2O2S2.BrH/c17-13(18)9-3-5-10(6-4-9)15-14-16-11(8-20-14)12-2-1-7-19-12;/h1-8H,(H,15,16)(H,17,18);1H
• InChI Key: ZMGMXSZCSYDGHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CSC(=N2)NC3=CC=C(C=C3)C(=O)O.Br
• Molecular Formula: C14H11BrN2O2S2
• Molecular Weight: 383.3 g/mol

Description

4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide, also known as TBNH, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. TBNH is a thiazole derivative that has been extensively studied for its biological and pharmacological properties. In

Scientific Research Applications

4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. In medicinal chemistry, 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide has been evaluated for its anti-inflammatory, anti-tumor, and anti-diabetic properties. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce the proliferation of cancer cells. In drug discovery, 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide has been used as a lead compound for the development of novel drugs. In material science, 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide has been utilized for the synthesis of metal complexes and as a ligand for catalytic reactions.

Mechanism of Action

The mechanism of action of 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide is not fully understood. However, it has been proposed that 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide exerts its biological effects by inhibiting various enzymes and signaling pathways. For example, 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide has also been reported to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B), an enzyme involved in the regulation of insulin signaling. Furthermore, 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in energy homeostasis.
Biochemical and Physiological Effects:
4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide has been reported to have various biochemical and physiological effects. In vitro studies have shown that 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide inhibits the proliferation of cancer cells and reduces the production of pro-inflammatory cytokines. 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide has also been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models. Furthermore, 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide has been reported to exhibit antioxidant and anti-apoptotic properties.

Advantages and Limitations for Lab Experiments

4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide has also been extensively studied, and its biological and pharmacological properties are well-characterized. However, 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide has some limitations for lab experiments. It is not water-soluble and requires the use of organic solvents. Furthermore, 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide can be toxic at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide. One area of interest is the development of 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide-based drugs for the treatment of various diseases such as cancer and diabetes. Another area of interest is the synthesis of 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide derivatives with improved pharmacological properties. Furthermore, the mechanism of action of 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide needs to be further elucidated to better understand its biological effects. Finally, the use of 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide in material science and catalysis needs to be explored further.

Synthesis Methods

4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide can be synthesized using a multi-step process. The first step involves the condensation of 2-thiophenecarboxaldehyde with thiosemicarbazide to form 2-(2-thienyl)-1,3-thiazolidine-4-carboxylic acid hydrazide. This intermediate is then reacted with 4-bromoaniline to yield the final product, 4-{[4-(2-thienyl)-1,3-thiazol-2-yl]amino}benzoic acid hydrobromide. The purity of the compound can be confirmed using various analytical techniques such as NMR spectroscopy and HPLC.